1-(2,4-dichlorophenyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
Overview
Description
1-(2,4-Dichlorophenyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a heterocyclic compound with a five-membered ring system that contains two nitrogen atoms and two oxygen atoms. It is a novel compound that has been studied for its potential use in various scientific research applications.
Mechanism of Action
1-(2,4-Dichlorophenyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole acts as a Lewis acid in the presence of a Lewis base, such as an amine or an alcohol. The Lewis acid-base interaction between the pyrazole and the Lewis base leads to the formation of a complex, which can then be used as a catalyst for various organic reactions.
Biochemical and Physiological Effects
1-(2,4-Dichlorophenyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole has been studied for its potential use as a therapeutic agent. Studies have shown that it can inhibit the activity of certain enzymes and proteins, which can lead to the inhibition of various biochemical and physiological processes. In addition, it has been shown to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
1-(2,4-Dichlorophenyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a highly versatile compound that can be used in a variety of laboratory experiments. Its mild reaction conditions make it an ideal reagent for the synthesis of heterocyclic compounds and its Lewis acid-base properties make it an effective catalyst for organic reactions. However, its toxicity and potential for environmental contamination should be taken into consideration when using it in laboratory experiments.
Future Directions
1-(2,4-Dichlorophenyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole has great potential for use in various scientific research applications. Possible future directions include further research into its potential therapeutic applications, its use as a catalyst in organic synthesis, and its use in the synthesis of novel heterocyclic compounds. Additionally, further research into its environmental impact and toxicity should be conducted in order to ensure its safe and responsible use in laboratory experiments.
Synthesis Methods
1-(2,4-Dichlorophenyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole can be synthesized through a two-step process. The first step involves the reaction of 2,4-dichlorophenylhydrazine with aqueous sodium hydroxide to form the hydrazone. The second step involves the reaction of the hydrazone with borane-tetramethylene-dioxane to form the desired product. The reaction conditions of this process are mild and it can be easily scaled up for larger scale synthesis.
Scientific Research Applications
1-(2,4-Dichlorophenyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole has been studied for its potential use in various scientific research applications. It has been used as a reagent in the synthesis of various heterocyclic compounds and as an intermediate in the synthesis of other compounds. It has also been used to study the structure and reactivity of organic molecules and as a catalyst for organic reactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,4-dichlorophenyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole involves the reaction of 2,4-dichlorophenylhydrazine with tetramethyl-1,3,2-dioxaborolane followed by cyclization to form the desired product.", "Starting Materials": [ "2,4-dichlorophenylhydrazine", "tetramethyl-1,3,2-dioxaborolane", "solvent (e.g. toluene, ethanol)" ], "Reaction": [ "Dissolve 2,4-dichlorophenylhydrazine (1.0 equiv) and tetramethyl-1,3,2-dioxaborolane (1.2 equiv) in a suitable solvent (e.g. toluene, ethanol).", "Add a catalytic amount of a base (e.g. potassium carbonate) to the reaction mixture and stir at room temperature for several hours.", "Heat the reaction mixture to reflux for several hours to promote cyclization.", "Allow the reaction mixture to cool to room temperature and filter off any solids.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography or recrystallization to obtain the desired product as a solid." ] } | |
CAS RN |
2762047-99-2 |
Product Name |
1-(2,4-dichlorophenyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
Molecular Formula |
C15H17BCl2N2O2 |
Molecular Weight |
339 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
